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Quantitative Properties & Application

For research and development purposes, key physicochemical and application data are essential. The

following table consolidates this quantitative information.

Parameter Value / Range Details

Water Solubility (20°C) 1005 g/L [1] High solubility facilitates systemic

movement.

Octanol-Water Partition
Coefficient (log P)

-1.4 [1] Indicates high hydrophilicity.

Molecular Formula C₉H₂₁ClN₂O₂ [1] [2] -

Common Formulation 722 g/L SL (Soluble
Liquid) [2]

-

Sample Application Rate
(Foliar)

900 - 1500 mL/Ha [3] [2] For control of downy mildew in
cucumbers.

Sample Application Rate (Soil) 5 - 8 mL/m² [3] [2] For seedbed irrigation against damping-
off.
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Parameter Value / Range Details

Safety Interval (PHI) 3-4 days [2] Example: Cucumber (3 days), Sweet
Pepper (4 days).

Experimental & Research Insights

For scientists investigating propamocarb, understanding its systemic activity and research methodologies is

crucial.

Systemic Activity and Uptake: Propamocarb is xylem-mobile and is absorbed rapidly by roots,

stems, and leaves, translocating throughout the plant via the vascular system [4] [3] [5]. This makes it
suitable for various application methods, including foliar spray, soil drench, and seed treatment [4] [2].

Molecular Research and Resistance: Its specific action against Oomycetes and unique FRAC
Group 28 classification mean no cross-resistance with other fungicide classes [3]. However, to

delay resistance, it is recommended to mix it with fungicides having different modes of action [3] [2].
Protocol Consideration: Gene Expression Analysis: One study investigated the molecular

response to propamocarb stress in cucumbers. Researchers used high-throughput tag-sequencing
(Tag-Seq) to analyze gene-expression profiles. They identified a dirigent protein gene, CsDIR16,

whose expression was upregulated in response to propamocarb treatment in a low-residue cultivar.
The study employed transgenic validation (overexpression and silencing of CsDIR16) to confirm its

role in reducing propamocarb residues in plants [5]. This workflow is summarized below.
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Experimental workflow for analyzing molecular response to propamocarb (PM)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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